6-(pyrrolidin-1-ylmethyl)-5,6,7,8-tetrahydronaphthalen-2-amine
Description
6-(pyrrolidin-1-ylmethyl)-5,6,7,8-tetrahydronaphthalen-2-amine is a complex organic compound that features a pyrrolidine ring attached to a tetrahydronaphthalene backbone. This compound is of significant interest in medicinal chemistry due to its potential biological activities and its structural uniqueness, which allows for diverse chemical modifications.
Properties
Molecular Formula |
C15H22N2 |
|---|---|
Molecular Weight |
230.35 g/mol |
IUPAC Name |
6-(pyrrolidin-1-ylmethyl)-5,6,7,8-tetrahydronaphthalen-2-amine |
InChI |
InChI=1S/C15H22N2/c16-15-6-5-13-9-12(3-4-14(13)10-15)11-17-7-1-2-8-17/h5-6,10,12H,1-4,7-9,11,16H2 |
InChI Key |
AXGKRHLWQFVXED-UHFFFAOYSA-N |
Canonical SMILES |
C1CCN(C1)CC2CCC3=C(C2)C=CC(=C3)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 6-(pyrrolidin-1-ylmethyl)-5,6,7,8-tetrahydronaphthalen-2-amine typically involves multiple steps, starting from commercially available precursors. One common synthetic route includes the following steps:
Formation of the Tetrahydronaphthalene Backbone: This can be achieved through a Diels-Alder reaction between a suitable diene and dienophile, followed by hydrogenation to reduce the double bonds.
Introduction of the Pyrrolidine Ring: The pyrrolidine ring can be introduced via nucleophilic substitution reactions. For example, a halogenated intermediate can react with pyrrolidine under basic conditions to form the desired product.
Final Functionalization: The amine group can be introduced through reductive amination or other suitable methods.
Industrial Production Methods
Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and minimize costs. This could include the use of continuous flow reactors for better control of reaction conditions and the use of catalysts to enhance reaction rates.
Chemical Reactions Analysis
Types of Reactions
6-(pyrrolidin-1-ylmethyl)-5,6,7,8-tetrahydronaphthalen-2-amine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to introduce oxygen-containing functional groups.
Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst to reduce any double bonds or other reducible groups.
Substitution: Nucleophilic substitution reactions can be performed to introduce different substituents on the pyrrolidine ring or the tetrahydronaphthalene backbone.
Common Reagents and Conditions
Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)
Reduction: Hydrogen gas (H₂) with palladium on carbon (Pd/C)
Substitution: Sodium hydride (NaH), pyrrolidine
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield ketones or carboxylic acids, while substitution reactions can introduce various alkyl or aryl groups.
Scientific Research Applications
6-(pyrrolidin-1-ylmethyl)-5,6,7,8-tetrahydronaphthalen-2-amine has several scientific research applications:
Chemistry: It serves as a building block for the synthesis of more complex molecules and can be used in studies of reaction mechanisms.
Biology: The compound can be used in biochemical assays to study its interactions with various enzymes and receptors.
Medicine: Due to its potential biological activities, it is investigated for its therapeutic potential in treating various diseases.
Industry: It can be used in the development of new materials with specific properties, such as polymers or coatings.
Mechanism of Action
The mechanism of action of 6-(pyrrolidin-1-ylmethyl)-5,6,7,8-tetrahydronaphthalen-2-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The pyrrolidine ring can enhance binding affinity to these targets due to its structural features. The compound may modulate the activity of these targets, leading to various biological effects.
Comparison with Similar Compounds
Similar Compounds
Pyrrolidine: A simpler compound with a similar ring structure but lacking the tetrahydronaphthalene backbone.
Tetrahydronaphthalene: A compound with a similar backbone but lacking the pyrrolidine ring.
Naphthylamines: Compounds with an amine group attached to a naphthalene ring, but without the pyrrolidine modification.
Uniqueness
6-(pyrrolidin-1-ylmethyl)-5,6,7,8-tetrahydronaphthalen-2-amine is unique due to the combination of the pyrrolidine ring and the tetrahydronaphthalene backbone. This combination allows for unique interactions with biological targets and provides a versatile scaffold for further chemical modifications.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
